BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 2-(2-Aminothiazol-4-
yl)-2-oxoacetic Acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-(2-Aminothiazol-4-yl)-2-
Compound Name: S
oxoacetic acid

Cat. No.: B109501

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(2-Aminothiazol-4-yl)-2-oxoacetic acid is a pivotal chemical intermediate, primarily
recognized for its essential role in the synthesis of third-generation cephalosporin antibiotics,
most notably Cefdinir. Its unique molecular structure, featuring a reactive aminothiazole ring
and an a-keto acid moiety, makes it a versatile building block in medicinal chemistry. This
technical guide provides a comprehensive overview of its physicochemical properties,
synthesis methodologies, and its significant applications in pharmaceutical development. The
broader biological context of the 2-aminothiazole scaffold, to which this compound belongs, is
also explored, highlighting the therapeutic potential of this chemical class.

Physicochemical Properties

A clear understanding of the fundamental physicochemical properties of 2-(2-Aminothiazol-4-
yl)-2-oxoacetic acid is crucial for its application in synthesis and research. The following table
summarizes its key identifiers and characteristics.
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Property Value Reference
Molecular Weight 172.16 g/mol [1]
Molecular Formula CsHaN203S [11[2][3]
CAS Number 73150-67-1 [1][21[4]
Synonyms Cefdinir Glyoxalic Analog [5]

White to off-white crystalline
Appearance ,
solid

Core Application: Synthesis of Cefdinir

The primary application of 2-(2-Aminothiazol-4-yl)-2-oxoacetic acid and its derivatives is in
the synthesis of Cefdinir, a broad-spectrum oral antibiotic. The 2-aminothiazole moiety is a
common feature in many advanced cephalosporins, contributing to their enhanced antibacterial
activity.

Synthetic Workflow Overview

The synthesis of Cefdinir from 2-(2-aminothiazol-4-yl)-2-oxoacetic acid derivatives involves a
multi-step process. A crucial step is the coupling of a protected form of the aminothiazole side
chain with the 7-amino-3-vinyl-3-cephem-4-carboxylic acid (7-AVNA) core. The following
diagram illustrates a generalized workflow.
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Generalized workflow for the synthesis of Cefdinir.

Experimental Protocols: Synthesis of Related
Intermediates

Detailed experimental protocols for the synthesis of 2-(2-aminothiazol-4-yl)-2-oxoacetic acid
itself are often proprietary. However, published methods for the synthesis of its close
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derivatives, such as 2-(2-aminothiazol-4-yl)acetic acid hydrochloride, provide insight into the
general synthetic strategy.

Example Protocol: Synthesis of 2-(2-aminothiazol-4-
yl)acetic acid hydrochloride

This method involves the reaction of thiourea with an appropriate acetoacetate derivative.
Materials:

e Thiourea

Ethyl 4-chloroacetoacetate

Water

Ammonia water

Concentrated Hydrochloric Acid
Procedure:
¢ Suspend thiourea in water and cool the mixture to 0-3°C.[6]

o Slowly add ethyl 4-chloroacetoacetate to the suspension while maintaining the low
temperature.[6]

 Stir the reaction mixture for several hours at the same temperature.[6]
o Adjust the pH to 7 with ammonia water to precipitate the intermediate compound.[6]
« Filter and collect the resulting white crystals.[6]

e Suspend the intermediate in cold concentrated hydrochloric acid to yield 2-(2-aminothiazol-4-
yl)acetic acid hydrochloride.[6]

This process is valued for its use of water as a solvent, making it environmentally safer and
cost-effective for industrial production.[6]
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Biological Activities of the 2-Aminothiazole Scaffold

While 2-(2-Aminothiazol-4-yl)-2-oxoacetic acid is primarily a synthetic intermediate, the
broader class of 2-aminothiazole derivatives exhibits a wide spectrum of biological activities.
This makes the 2-aminothiazole scaffold a privileged structure in medicinal chemistry.
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Diverse biological activities of the 2-aminothiazole scaffold.

The diverse biological activities of 2-aminothiazole derivatives stem from their ability to interact
with various biological targets. This has led to their investigation for the treatment of a wide
range of diseases beyond bacterial infections.[7][8][9][10]

Conclusion
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2-(2-Aminothiazol-4-yl)-2-oxoacetic acid is a compound of significant industrial and research
interest due to its indispensable role in the synthesis of vital cephalosporin antibiotics. While its
direct biological applications are limited, the 2-aminothiazole core it possesses is a cornerstone
in the development of a plethora of biologically active molecules. A thorough understanding of
its properties and synthetic routes is essential for chemists and pharmaceutical scientists
working on the development of new and improved therapeutic agents. The continued
exploration of the 2-aminothiazole scaffold promises to yield novel drug candidates for a variety
of diseases in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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